Cas no 1221171-98-7 (2-(Trifluoromethoxy)isonicotinic acid)
1221171-98-7 structure
Product Name:2-(Trifluoromethoxy)isonicotinic acid
CAS No:1221171-98-7
MF:C7H4F3NO3
MW:207.106772422791
MDL:MFCD22571789
CID:2083343
PubChem ID:49871140
Update Time:2024-11-03
2-(Trifluoromethoxy)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(trifluoromethoxy)isonicotinic acid
- 2(trifluoromethoxy)isonicotinic acid
- AK167318
- 2-(trifluoromethoxy)pyridine-4-carboxylic acid
- 2(trifluoromethoxy)isonicotinicacid
- FCH1795158
- 4-Pyridinecarboxylic acid, 2-(trifluoromethoxy)-
- 2-Trifluoromethoxy-isonicotinic acid
- EN300-250888
- DS-9481
- CHEMBL4876698
- 2-(Trifluoromethoxy)-4-pyridinecarboxylic acid
- WYB17198
- PGAJZMZZYBMULE-UHFFFAOYSA-N
- 2-(Trifluoromethoxy)isonicotinicacid
- DTXSID601245471
- SCHEMBL2304236
- 1221171-98-7
- DB-292031
- F12161
- AKOS025287201
- CS-0080638
- MFCD22571789
- 2-(Trifluoromethoxy)isonicotinic acid
-
- MDL： MFCD22571789
- Inchi： 1S/C7H4F3NO3/c8-7(9,10)14-5-3-4(6(12)13)1-2-11-5/h1-3H,(H,12,13)
- InChI Key： PGAJZMZZYBMULE-UHFFFAOYSA-N
- SMILES： FC(OC1C=C(C(=O)O)C=CN=1)(F)F
Computed Properties
- Exact Mass: 207.01432748g/mol
- Monoisotopic Mass: 207.01432748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 59.4
2-(Trifluoromethoxy)isonicotinic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
2-(Trifluoromethoxy)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM248307-1g |
2-(Trifluoromethoxy)isonicotinic acid |
1221171-98-7 | 95% | 1g |
$888 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB323-50mg |
2-(Trifluoromethoxy)isonicotinic acid |
1221171-98-7 | 95+% | 50mg |
1064.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB323-200mg |
2-(Trifluoromethoxy)isonicotinic acid |
1221171-98-7 | 95+% | 200mg |
2664.0CNY | 2021-08-04 | |
| TRC | T897033-2.5mg |
2-(Trifluoromethoxy)isonicotinic Acid |
1221171-98-7 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T897033-5mg |
2-(Trifluoromethoxy)isonicotinic Acid |
1221171-98-7 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T897033-25mg |
2-(Trifluoromethoxy)isonicotinic Acid |
1221171-98-7 | 25mg |
$ 230.00 | 2022-06-02 | ||
| abcr | AB461193-250 mg |
2-(Trifluoromethoxy)isonicotinic acid, 95%; . |
1221171-98-7 | 95% | 250mg |
€720.90 | 2023-04-21 | |
| Chemenu | CM248307-250mg |
2-(Trifluoromethoxy)isonicotinic acid |
1221171-98-7 | 95% | 250mg |
$340 | 2022-06-13 | |
| Chemenu | CM248307-1g |
2-(Trifluoromethoxy)isonicotinic acid |
1221171-98-7 | 95% | 1g |
$763 | 2022-06-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB323-250mg |
2-(Trifluoromethoxy)isonicotinic acid |
1221171-98-7 | 95+% | 250mg |
4169CNY | 2021-05-08 |
2-(Trifluoromethoxy)isonicotinic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
1221171-98-7 (2-(Trifluoromethoxy)isonicotinic acid) Related Products
- 1221171-92-1(2-(trifluoromethoxy)pyridine-3-carboxylic acid)
- 1361810-21-0(2-(trifluoromethoxy)pyridine-4-carbaldehyde)
- 1211535-62-4(6-(difluoromethoxy)pyridine-3-carboxylic acid)
- 105596-63-2(2-methoxypyridine-4-carboxylic acid)
- 1259328-76-1(2-4-(Trifluoromethoxy)phenoxyisonicotinic Acid)
- 1268517-83-4(2-(Difluoromethoxy)isonicotinaldehyde)
- 1221171-97-6(2-Chloro-6-(trifluoromethoxy)isonicotinic acid)
- 1268516-11-5((2-(Difluoromethoxy)pyridin-4-yl)methanol)
- 940895-85-2(6-(trifluoromethoxy)pyridine-3-carboxylic acid)
- 1211581-51-9(2-(difluoromethoxy)pyridine-4-carboxylic acid)
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